Cas no 3018-28-8 (hepta-1,4-dien-3-one)

• Product Name: hepta-1,4-dien-3-one
• CAS No: 3018-28-8
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 6467085
• PubChem ID: 87660533
• Update Time: 2025-05-19

hepta-1,4-dien-3-one Chemical and Physical Properties

Names and Identifiers

• hepta-1,4-dien-3-one
• 6-heptatrien-5-one
• 3018-28-8
• SCHEMBL19715971
• EN300-1842694

• Inchi： 1S/C7H10O/c1-3-5-6-7(8)4-2/h4-6H,2-3H2,1H3/b6-5+
• InChI Key： AUCOQXJDRCYQCE-AATRIKPKSA-N
• SMILES： O=C(C=C)/C=C/CC

Computed Properties

• Exact Mass: 110.073164938g/mol
• Monoisotopic Mass: 110.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on hepta-1,4-dien-3-one

Exploring Hepta-1,4-dien-3-one (CAS No. 3018-28-8): Properties, Applications, and Innovations

Hepta-1,4-dien-3-one (CAS No. 3018-28-8) is a versatile organic compound with a unique molecular structure featuring a seven-carbon chain and two double bonds. This α,β-unsaturated ketone has garnered significant attention in recent years due to its potential applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. The compound's distinct conjugated diene system contributes to its reactivity, making it a valuable building block in organic synthesis.

In the fragrance industry, hepta-1,4-dien-3-one is prized for its ability to contribute green, citrusy, and slightly woody notes to complex scent formulations. Perfumers often utilize this compound as a synthetic aroma chemical to create modern, sustainable fragrance profiles that align with current consumer preferences for eco-conscious products. The growing demand for green chemistry alternatives in cosmetics has further increased interest in this molecule as a potential replacement for traditional fragrance ingredients.

From a chemical perspective, the CAS 3018-28-8 compound exhibits interesting properties that make it valuable for research. The 1,4-dien-3-one structure allows for various chemical transformations, including Diels-Alder reactions, Michael additions, and oxidation reactions. These characteristics have led to its exploration in pharmaceutical research, particularly in the development of novel drug scaffolds and bioactive molecules. Recent studies have investigated its potential as a precursor for bioactive compounds with antimicrobial or anti-inflammatory properties.

The synthesis of hepta-1,4-dien-3-one typically involves base-catalyzed condensation reactions or selective oxidation processes. Modern sustainable synthesis methods are being developed to improve the environmental profile of its production, addressing concerns about green chemistry metrics such as atom economy and waste reduction. Researchers are particularly interested in developing catalytic systems that can produce this compound with higher selectivity and yield while minimizing energy consumption.

Analytical characterization of CAS 3018-28-8 reveals distinct spectroscopic features. The compound shows characteristic UV-Vis absorption due to its conjugated system, with λmax typically appearing around 220-240 nm. In infrared spectroscopy, the carbonyl stretch appears as a strong band near 1670 cm-1, while the NMR spectra display clear patterns for the vinylic protons and the carbonyl carbon. These analytical signatures are crucial for quality control in industrial applications and for researchers studying its reaction mechanisms.

In material science applications, hepta-1,4-dien-3-one has shown promise as a monomer or crosslinking agent for specialty polymers. Its dual reactive sites (the carbonyl group and diene system) enable the creation of polymers with unique thermal and mechanical properties. Some studies have explored its use in creating smart materials that respond to environmental stimuli, though this remains an area of ongoing investigation.

The safety profile of 3018-28-8 has been studied in various contexts. While not classified as hazardous under standard conditions, proper handling procedures should always be followed when working with this chemical. Current research is examining its biodegradation pathways and environmental fate to ensure its sustainable use in industrial applications. These studies are particularly relevant given the increasing regulatory focus on chemical sustainability and green alternatives.

Market trends indicate growing interest in hepta-1,4-dien-3-one across multiple industries. The global shift toward sustainable ingredients in personal care products has created new opportunities for this compound as a fragrance component. Similarly, the pharmaceutical industry's search for novel chemical building blocks has increased demand for specialized intermediates like this one. Suppliers are responding by developing more efficient production methods to meet this rising demand.

Future research directions for CAS 3018-28-8 may include exploring its potential in catalysis applications, where its structure could serve as a ligand for transition metal complexes. Additionally, its role in asymmetric synthesis warrants further investigation, particularly in the context of chiral drug development. The compound's versatility suggests it will remain an important subject of study in both academic and industrial research settings for years to come.

For researchers and industry professionals seeking information about hepta-1,4-dien-3-one, understanding its structure-activity relationships is crucial. The spatial arrangement of its functional groups influences not only its chemical behavior but also its potential applications. This knowledge can guide the development of new derivatives with tailored properties for specific uses, from flavor and fragrance applications to advanced material science.

In conclusion, hepta-1,4-dien-3-one (CAS No. 3018-28-8) represents an interesting case study in the intersection of fundamental chemistry and practical applications. Its unique structure offers multiple possibilities for chemical modification, while its current uses in fragrance and potential applications in other fields demonstrate the value of continued research into this compound. As sustainable chemistry practices evolve, this molecule may play an increasingly important role in the development of greener chemical processes and products.